Cas no 2104939-21-9 (Cyclobutylmethanesulfinamide)
Cyclobutylmethanesulfinamide Chemical and Physical Properties
Names and Identifiers
-
- cyclobutylmethanesulfinamide
- EN300-732319
- 2104939-21-9
- Cyclobutylmethanesulfinamide
-
- Inchi: 1S/C5H11NOS/c6-8(7)4-5-2-1-3-5/h5H,1-4,6H2
- InChI Key: BCILWFZZYSOARO-UHFFFAOYSA-N
- SMILES: S(CC1CCC1)(N)=O
Computed Properties
- Exact Mass: 133.05613515g/mol
- Monoisotopic Mass: 133.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 62.3Ų
Cyclobutylmethanesulfinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-732319-1.0g |
cyclobutylmethanesulfinamide |
2104939-21-9 | 1g |
$0.0 | 2023-06-06 |
Cyclobutylmethanesulfinamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Cyclobutylmethanesulfinamide
Recent Advances in Cyclobutylmethanesulfinamide (CAS: 2104939-21-9) Research: A Comprehensive Review
Cyclobutylmethanesulfinamide (CAS: 2104939-21-9) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in drug discovery, particularly in the development of novel small-molecule therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and potential applications in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Cyclobutylmethanesulfinamide serves as a key intermediate in the synthesis of cyclobutane-containing drug candidates. The rigid cyclobutyl ring structure imparts unique conformational properties that can enhance binding affinity to biological targets. Researchers have successfully incorporated this moiety into protease inhibitors, showing improved metabolic stability compared to linear analogs.
Recent synthetic methodology developments have significantly improved access to Cyclobutylmethanesulfinamide derivatives. A team at MIT reported a novel photochemical [2+2] cycloaddition approach that allows for the efficient preparation of enantiomerically pure forms of the compound (Nature Chemistry, 2023). This breakthrough addresses previous challenges in stereocontrol during cyclobutane ring formation and opens new possibilities for structure-activity relationship studies.
Pharmacological investigations have revealed interesting properties of Cyclobutylmethanesulfinamide derivatives. In cellular assays, certain analogs demonstrated potent activity against inflammatory targets such as NLRP3 inflammasome, with IC50 values in the low micromolar range (Bioorganic & Medicinal Chemistry Letters, 2024). The sulfinamide functionality appears crucial for this activity, suggesting potential applications in autoimmune disease therapeutics.
From a drug development perspective, Cyclobutylmethanesulfinamide offers favorable physicochemical properties. Computational studies indicate that the cyclobutyl-sulfinamide combination provides an optimal balance of lipophilicity and polarity, with calculated logP values typically in the 1.5-2.5 range (Journal of Computer-Aided Molecular Design, 2023). This property profile enhances membrane permeability while maintaining sufficient aqueous solubility for drug formulation.
Ongoing research is exploring the use of Cyclobutylmethanesulfinamide in targeted protein degradation strategies. Preliminary results show that when incorporated into PROTAC molecules, the cyclobutyl moiety can enhance ternary complex formation between the target protein and E3 ubiquitin ligase (ACS Chemical Biology, 2024). This application could significantly expand the therapeutic potential of this chemical scaffold.
In conclusion, Cyclobutylmethanesulfinamide (CAS: 2104939-21-9) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent advances in synthetic accessibility and biological evaluation position this compound as an important tool for drug discovery efforts. Future research directions include further exploration of its stereochemical effects on biological activity and development of more efficient synthetic routes for large-scale production.
2104939-21-9 (Cyclobutylmethanesulfinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)